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Compound of Interest

Compound Name: 2,5-Dibromofuran

Cat. No.: B110504

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
of 2,5-Dibromofuran, a key building block in organic synthesis. It includes a summary of
suppliers, their product specifications, and detailed experimental protocols for its synthesis and
quality control.

Commercial Availability

2,5-Dibromofuran is available from a range of chemical suppliers. The purity and price can
vary, and for larger quantities, a direct inquiry is often necessary. Below is a summary of some
commercial suppliers.
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) Product . Available .
Supplier Purity . Price (USD)
Number Quantities

Sigma-Aldrich CDS000239 Not specified 250 mg $77.90 - $154.00
Amerigo e :
S CBB1120922 Not specified 250 mg Inquiry

Scientific
AChemBlock V144139 95% Inquiry Inquiry
Santa Cruz - ) )

) sc-254023 Not specified Inquiry Inquiry
Biotechnology
Sunway Pharm B ) )
Lid CB18441 Not specified Inquiry Inquiry
ChemicalBook CB1844139 97% Inquiry Inquiry
Enamine ENA517163159 95% Inquiry Inquiry

Experimental Protocols

A common and efficient method for the synthesis of 2,5-Dibromofuran is the direct bromination
of furan.[1] The following protocols for synthesis and quality control are based on established
chemical literature.

Synthesis of 2,5-Dibromofuran via Direct Bromination of
Furan[1][2]

Principle: Furan reacts with two molar equivalents of bromine in N,N-dimethylformamide (DMF)
to yield 2,5-Dibromofuran.[2] Furan is an electron-rich heterocycle and readily undergoes
electrophilic substitution.[3] The reaction is typically carried out at low temperatures to control
its exothermicity and minimize the formation of polybrominated byproducts.

Materials:
e Furan

e Bromine
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e N,N-dimethylformamide (DMF)

e Sodium bicarbonate (aqueous solution)

e Brine

e Anhydrous magnesium sulfate

¢ Round-bottom flask

e Magnetic stirrer

e Dropping funnel

e |ce bath

e Separatory funnel

e Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
furan (1.0 equivalent) in N,N-dimethylformamide (DMF).

e Cool the solution to 0°C using an ice bath.

e Slowly add a solution of bromine (2.0 equivalents) in DMF to the cooled furan solution via the
dropping funnel, maintaining the temperature at or below 5°C.

 After the addition is complete, allow the reaction mixture to stir at 0°C for an additional hour.

¢ Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate
until the evolution of gas ceases.

o Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.qg.,
diethyl ether or dichloromethane).
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» Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

» Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2,5-
Dibromofuran.

e The crude product can be purified by vacuum distillation.

Common Impurities: The direct bromination of furan can lead to the formation of mono-
brominated furan (2-bromofuran) if the stoichiometry of bromine is insufficient, or tri- and tetra-
brominated furans if an excess of bromine is used.[4] Residual starting material (furan) may
also be present.

Quality Control of 2,5-Dibromofuran

1. Nuclear Magnetic Resonance (NMR) Spectroscopy[5]

Principle: *H and 3C NMR spectroscopy are powerful tools for the structural elucidation and
purity assessment of 2,5-Dibromofuran. The chemical shifts and coupling constants of the
protons on the furan ring are characteristic of the substitution pattern.

Sample Preparation:

e Dissolve 5-10 mg of the 2,5-Dibromofuran sample in approximately 0.6 mL of a deuterated
solvent (e.g., CDCI3) in an NMR tube.

e Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing
the chemical shifts.

1H NMR Data Acquisition Parameters (example):

Spectrometer: 400 MHz

Pulse Sequence: Standard *H acquisition

Number of Scans: 16

Relaxation Delay: 2 seconds
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e Acquisition Time: 2-3 seconds

Expected *H NMR Spectrum: The spectrum is expected to show a singlet for the two equivalent
protons at the 3- and 4-positions of the furan ring. The exact chemical shift will depend on the
solvent used but is typically in the aromatic region.

13C NMR Data Acquisition Parameters (example):

Spectrometer: 100 MHz

Pulse Sequence: Proton-decoupled 13C acquisition

Number of Scans: 1024 or more, depending on sample concentration

Relaxation Delay: 2 seconds

Expected 3C NMR Spectrum: The spectrum should show two distinct signals corresponding to
the carbon atoms of the furan ring.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC-MS is a highly sensitive technique for separating and identifying volatile and
semi-volatile compounds. It can be used to determine the purity of 2,5-Dibromofuran and
identify any impurities.

Sample Preparation:

o Prepare a dilute solution of the 2,5-Dibromofuran sample in a volatile organic solvent such
as dichloromethane or hexane.

GC-MS Parameters (example):

o Gas Chromatograph: Equipped with a capillary column suitable for the analysis of
halogenated organic compounds (e.g., a non-polar or medium-polarity column).

« Injector: Split/splitless injector, operated in split mode.
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e Oven Temperature Program: A temperature gradient program should be used to ensure good
separation of the analyte from any potential impurities. A typical program might start at a low
temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 250°C).

o Carrier Gas: Helium at a constant flow rate.
e Mass Spectrometer: Operated in electron ionization (El) mode.

e Scan Range: A mass range of m/z 50-300 is typically sufficient to detect the molecular ion of
2,5-Dibromofuran (m/z 226) and its fragmentation pattern.

Visualizations
Procurement and Quality Control Workflow

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b110504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Procurement and Quality Control Workflow for 2,5-Dibromofuran
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Caption: A flowchart illustrating the procurement and quality control process for 2,5-
Dibromofuran.

Synthetic Pathway of 2,5-Dibromofuran
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Click to download full resolution via product page

Caption: The direct bromination of furan to yield 2,5-Dibromofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 2,5-
Dibromofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110504#commercial-suppliers-of-2-5-dibromofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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